Cas no 1006460-78-1 (3-nitro-1-(pentafluorophenyl)methyl-1H-pyrazole)
3-Nitro-1-(pentafluorophenyl)methyl-1H-pyrazole is a fluorinated pyrazole derivative characterized by its unique structural features, including a pentafluorophenylmethyl group and a nitro substituent. This compound exhibits high thermal and chemical stability due to the electron-withdrawing effects of the pentafluorophenyl moiety, making it suitable for applications in agrochemical and pharmaceutical synthesis. The nitro group enhances reactivity in nucleophilic substitution and reduction reactions, enabling versatile functionalization. Its strong electron-deficient nature also facilitates use as an intermediate in cross-coupling reactions or as a ligand precursor in coordination chemistry. The compound's fluorinated aromatic system contributes to improved lipophilicity and metabolic resistance, which may be advantageous in bioactive molecule design.
1006460-78-1 structure
Product Name:3-nitro-1-(pentafluorophenyl)methyl-1H-pyrazole
CAS No:1006460-78-1
MF:C10H4F5N3O2
MW:293.14967918396
MDL:MFCD05861662
CID:3059715
PubChem ID:19621422
Update Time:2025-07-02
3-nitro-1-(pentafluorophenyl)methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Nitro-1-pentafluorophenylmethyl-1H-pyrazole
- 3-nitro-1-(pentafluorophenyl)methyl-1H-pyrazole
- 1006460-78-1
- 3-nitro-1-[(2,3,4,5,6-pentafluorophenyl)methyl]pyrazole
- AKOS015922184
- 3-nitro-1-[(pentafluorophenyl)methyl]-1H-pyrazole
- 3-NITRO-1-(2,3,4,5,6-PENTAFLUOROBENZYL)-1H-PYRAZOLE
- EN300-230049
- STK349927
- AKOS000311392
- BBL040146
- CS-0270816
- 3-nitro-1-(pentafluorobenzyl)-1H-pyrazole
- 3-Nitro-1-((perfluorophenyl)methyl)-1H-pyrazole
-
- MDL: MFCD05861662
- Inchi: 1S/C10H4F5N3O2/c11-6-4(7(12)9(14)10(15)8(6)13)3-17-2-1-5(16-17)18(19)20/h1-2H,3H2
- InChI Key: UOZNBGLKWYUZCM-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=C(C=1CN1C=CC([N+](=O)[O-])=N1)F)F)F)F
Computed Properties
- Exact Mass: 293.02236719Da
- Monoisotopic Mass: 293.02236719Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 63.6Ų
3-nitro-1-(pentafluorophenyl)methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-230049-0.05g |
3-nitro-1-[(pentafluorophenyl)methyl]-1H-pyrazole |
1006460-78-1 | 95% | 0.05g |
$65.0 | 2024-06-20 | |
| Enamine | EN300-230049-0.1g |
3-nitro-1-[(pentafluorophenyl)methyl]-1H-pyrazole |
1006460-78-1 | 95% | 0.1g |
$97.0 | 2024-06-20 | |
| Enamine | EN300-230049-0.25g |
3-nitro-1-[(pentafluorophenyl)methyl]-1H-pyrazole |
1006460-78-1 | 95% | 0.25g |
$138.0 | 2024-06-20 | |
| Enamine | EN300-230049-0.5g |
3-nitro-1-[(pentafluorophenyl)methyl]-1H-pyrazole |
1006460-78-1 | 95% | 0.5g |
$217.0 | 2024-06-20 | |
| Enamine | EN300-230049-1.0g |
3-nitro-1-[(pentafluorophenyl)methyl]-1H-pyrazole |
1006460-78-1 | 95% | 1.0g |
$278.0 | 2024-06-20 | |
| Enamine | EN300-230049-2.5g |
3-nitro-1-[(pentafluorophenyl)methyl]-1H-pyrazole |
1006460-78-1 | 95% | 2.5g |
$468.0 | 2024-06-20 | |
| Enamine | EN300-230049-5.0g |
3-nitro-1-[(pentafluorophenyl)methyl]-1H-pyrazole |
1006460-78-1 | 95% | 5.0g |
$785.0 | 2024-06-20 | |
| Enamine | EN300-230049-10.0g |
3-nitro-1-[(pentafluorophenyl)methyl]-1H-pyrazole |
1006460-78-1 | 95% | 10.0g |
$1419.0 | 2024-06-20 | |
| Enamine | EN300-230049-1g |
3-nitro-1-[(pentafluorophenyl)methyl]-1H-pyrazole |
1006460-78-1 | 1g |
$278.0 | 2023-09-15 | ||
| Enamine | EN300-230049-5g |
3-nitro-1-[(pentafluorophenyl)methyl]-1H-pyrazole |
1006460-78-1 | 5g |
$785.0 | 2023-09-15 |
3-nitro-1-(pentafluorophenyl)methyl-1H-pyrazole Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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